Cas no 2228984-66-3 (3-(2-chloro-5-nitrophenyl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(2-chloro-5-nitrophenyl)-2,2-dimethylpropan-1-ol
• CAS No: 2228984-66-3
• MF: C₁₁H₁₄ClNO₃
• MW: 243.686762332916
• CID: 5853290
• PubChem ID: 165692290
• Update Time: 2025-07-21

3-(2-chloro-5-nitrophenyl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-5-nitrophenyl)-2,2-dimethylpropan-1-ol
• EN300-1979889
• 2228984-66-3

• Inchi： 1S/C11H14ClNO3/c1-11(2,7-14)6-8-5-9(13(15)16)3-4-10(8)12/h3-5,14H,6-7H2,1-2H3
• InChI Key： HANQECWDXCKWLI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CC(C)(C)CO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.0662210g/mol
• Monoisotopic Mass: 243.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66Ų

Additional information on 3-(2-chloro-5-nitrophenyl)-2,2-dimethylpropan-1-ol

Research Briefing on 3-(2-chloro-5-nitrophenyl)-2,2-dimethylpropan-1-ol (CAS: 2228984-66-3): Recent Advances and Applications

3-(2-chloro-5-nitrophenyl)-2,2-dimethylpropan-1-ol (CAS: 2228984-66-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies exploring its potential applications in drug discovery and development. The presence of both chloro and nitro substituents on the phenyl ring, combined with the dimethylpropanol moiety, suggests potential reactivity and biological activity that make it a promising candidate for further investigation.

Recent studies have focused on the synthesis and characterization of 3-(2-chloro-5-nitrophenyl)-2,2-dimethylpropan-1-ol, with particular emphasis on its role as an intermediate in the production of more complex pharmaceutical agents. One notable application is its use in the synthesis of novel kinase inhibitors, where the compound serves as a key building block. The nitro group, in particular, has been leveraged for further chemical modifications, enabling the introduction of diverse functional groups that enhance the compound's biological activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 3-(2-chloro-5-nitrophenyl)-2,2-dimethylpropan-1-ol in the development of selective inhibitors for protein kinases involved in inflammatory pathways. The study highlighted the compound's ability to undergo smooth reduction of the nitro group to an amine, which was subsequently used to generate a series of derivatives with improved pharmacokinetic properties. These derivatives exhibited potent inhibitory activity against target kinases, with IC50 values in the nanomolar range, suggesting their potential as therapeutic agents for inflammatory diseases.

Another area of interest is the compound's potential role in agrochemical research. A recent report in Pest Management Science detailed the use of 3-(2-chloro-5-nitrophenyl)-2,2-dimethylpropan-1-ol as a precursor for the synthesis of novel herbicides. The study found that derivatives of this compound displayed significant herbicidal activity against a range of weed species, with minimal toxicity to non-target organisms. This finding opens up new avenues for the development of environmentally friendly agrochemicals.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of 3-(2-chloro-5-nitrophenyl)-2,2-dimethylpropan-1-ol. Recent advancements in catalytic methods, such as the use of palladium-catalyzed cross-coupling reactions, have shown potential in addressing these issues. A 2024 study in Organic Process Research & Development reported a scalable and efficient synthesis route for this compound, achieving high yields and purity under mild reaction conditions. This progress is expected to facilitate further research and commercialization efforts.

In conclusion, 3-(2-chloro-5-nitrophenyl)-2,2-dimethylpropan-1-ol (CAS: 2228984-66-3) represents a versatile and valuable compound in the fields of medicinal chemistry and agrochemical research. Its unique structural features and reactivity profile make it a promising candidate for the development of novel therapeutic agents and agrochemicals. Ongoing research efforts are likely to uncover additional applications and optimize its synthesis, further solidifying its importance in the chemical and pharmaceutical industries.